N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C24H29N3O2S/c1-14-4-3-5-21(15(14)2)27-22(19-12-30(29)13-20(19)26-27)25-23(28)24-9-16-6-17(10-24)8-18(7-16)11-24/h3-5,16-18H,6-13H2,1-2H3,(H,25,28)
• InChI Key: UEVUQBLBXOGZOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)C45CC6CC(C4)CC(C6)C5)C
• Molecular Formula: C24H29N3O2S
• Molecular Weight: 423.6 g/mol
• CAS No.: 1007192-83-7

Description

N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C24H29N3O2S and its molecular weight is 423.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing adamantane-containing compounds, demonstrating the chemical versatility and potential utility of these structures in materials science. For instance, Liaw et al. (2001) synthesized a series of polyamide-imides containing pendent adamantyl groups, highlighting the materials' high thermal stability and mechanical strength. This work underscores the potential of adamantane derivatives in developing high-performance polymers (Liaw & Liaw, 2001).

Catalytic Applications

The catalytic synthesis of N-aryl(benzyl)adamantane-1-carboxamides showcases the efficiency of using adamantane derivatives in organic synthesis, yielding products with high efficiency under mild conditions (Shishkin et al., 2020).

Antiviral and Antibacterial Properties

Adamantane derivatives have been evaluated for their antiviral and antibacterial properties. Göktaş et al. (2012) explored the anti-influenza virus activity of adamantyl-substituted carboxamide derivatives, identifying compounds with potent inhibitory effects, indicating their potential as antiviral agents (Göktaş et al., 2012). Additionally, Al-Wahaibi et al. (2020) synthesized broad-spectrum antibacterial candidates based on adamantane-1-carbohydrazides, demonstrating significant activity against various bacterial strains (Al-Wahaibi et al., 2020).

Electronic and Optical Materials

Adamantane-containing compounds have also found applications in electronic and optical materials. Hsiao et al. (2009) reported the synthesis of electroactive aromatic polyamides and polyimides with adamantylphenoxy-substituted triphenylamine units, exhibiting good electrochromic stability and potential for use in electronic devices (Hsiao et al., 2009).